3-[2-(1H-imidazol-1-yl)ethoxy]benzaldehyde

• IUPAC Name: 3-(2-imidazol-1-ylethoxy)benzaldehyde
• InChI: InChI=1S/C12H12N2O2/c15-9-11-2-1-3-12(8-11)16-7-6-14-5-4-13-10-14/h1-5,8-10H,6-7H2
• InChI Key: BUWXMDPRTUPZIM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OCCN2C=CN=C2)C=O
• Molecular Formula: C12H12N2O2
• Molecular Weight: 216.24 g/mol
• CAS No.: 1001505-70-9

Description

“3-[2-(1H-imidazol-1-yl)ethoxy]benzaldehyde” is a chemical compound that contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole.

Synthesis Analysis

The synthesis of imidazole derivatives has been widely studied due to their broad range of chemical and biological properties. The synthesis of “this compound” specifically is not detailed in the available resources.

Molecular Structure Analysis

The molecular formula of “this compound” is C12H12N2O2. It has a molecular weight of 216.24. The structure contains an imidazole ring attached to a benzaldehyde group via an ethoxy linker.

Physical and Chemical Properties Analysis

The boiling point of “this compound” is predicted to be 449.7±25.0 °C. Its density is predicted to be 1.14±0.1 g/cm3. The pKa is predicted to be 6.70±0.10.

Scientific Research Applications

Fluorescence Sensing

A study by Lin et al. (2008) introduced a novel ratiometric fluorescent probe for cysteine and homocysteine, featuring a significant emission shift, which could be potentially applied for quantitative detection. This indicates the role of imidazole derivatives in developing sensitive and selective probes for biological molecules (Lin et al., 2008).

Luminescence Sensing

Shi et al. (2015) synthesized lanthanide(III)-organic frameworks based on dimethylphenyl imidazole dicarboxylate for luminescence sensing of benzaldehyde derivatives. These frameworks exhibit potential as fluorescence sensors, highlighting the application of imidazole derivatives in detecting chemical substances (Shi et al., 2015).

Catalysis

Ghorbanloo and Alamooti (2017) explored the encapsulation of a molybdenum(VI) complex with a thiazole-hydrazone ligand in zeolite Y, showcasing its efficiency as a reusable catalyst for the oxidation of primary alcohols and hydrocarbons. This research demonstrates the catalytic capabilities of imidazole-related compounds in facilitating chemical reactions (Ghorbanloo & Alamooti, 2017).

Mechanism of Action

Target of Action

Compounds containing the imidazole moiety have been known to interact with a broad range of biological targets .

Mode of Action

Imidazole-containing compounds generally interact with their targets through various mechanisms, depending on the specific structure of the compound and the nature of the target .

Biochemical Pathways

Imidazole derivatives have been reported to influence a variety of biochemical pathways, leading to a wide range of biological activities .

Pharmacokinetics

Imidazole compounds are generally known for their high solubility in water and other polar solvents, which can influence their bioavailability .

Result of Action

Imidazole derivatives have been reported to exhibit a wide range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Action Environment

Factors such as ph, temperature, and the presence of other substances can potentially influence the action of imidazole compounds .